Cas no 876901-11-0 (2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide)

• Product Name: 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide
• CAS No: 876901-11-0
• MF: C₁₆H₁₅N₃O
• MW: 265.309803247452
• CID: 6013069
• PubChem ID: 3161868
• Update Time: 2025-06-13

2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide
• 2-(benzimidazol-1-yl)-N-methyl-N-phenylacetamide
• 1H-Benzimidazole-1-acetamide, N-methyl-N-phenyl-
• 2-(1H-benzo[d]imidazol-1-yl)-N-methyl-N-phenylacetamide
• 876901-11-0
• F3243-0794
• 1H-1,3-Benzimidazole-1-acetamide, N-methyl-N-phenyl-
• AKOS000586869
• AB00683587-01
• DIGLFVWQLGEEFQ-UHFFFAOYSA-N

• Inchi： 1S/C16H15N3O/c1-18(13-7-3-2-4-8-13)16(20)11-19-12-17-14-9-5-6-10-15(14)19/h2-10,12H,11H2,1H3
• InChI Key： DIGLFVWQLGEEFQ-UHFFFAOYSA-N
• SMILES： C1N(CC(N(C)C2=CC=CC=C2)=O)C2=CC=CC=C2N=1

Computed Properties

• Exact Mass: 265.121512110g/mol
• Monoisotopic Mass: 265.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 341
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 38.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles Benzimidazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzimidazoles

Additional information on 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide

Comprehensive Overview of 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide (CAS No. 876901-11-0)

2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide, with the CAS number 876901-11-0, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, often referred to by its systematic name, belongs to the class of benzodiazole derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the benzodiazole core and the N-methyl-N-phenylacetamide moiety, make it a subject of interest for drug discovery and development.

In recent years, the demand for benzodiazole-based compounds has surged due to their potential applications in medicinal chemistry and material science. Researchers are particularly intrigued by the compound's ability to interact with biological targets, such as enzymes and receptors, which could lead to the development of novel therapeutics. The CAS no. 876901-11-0 is frequently searched in academic databases and patent filings, reflecting its relevance in cutting-edge research.

One of the key reasons for the growing interest in 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide is its potential role in addressing neurodegenerative diseases. With the global rise in conditions like Alzheimer's and Parkinson's, scientists are exploring compounds that can modulate neurotransmitter activity or inhibit protein aggregation. The benzodiazole scaffold, present in this compound, has shown promise in preliminary studies for its neuroprotective effects.

Another area where CAS no. 876901-11-0 is being investigated is cancer research. The compound's structure suggests it may interact with kinase enzymes, which are often overactive in cancerous cells. This has led to hypotheses about its potential as a kinase inhibitor, a class of drugs that has revolutionized oncology. While still in the early stages, these investigations highlight the compound's versatility and therapeutic potential.

From a synthetic chemistry perspective, 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide offers intriguing challenges and opportunities. The benzodiazole ring is a privileged structure in drug design, and its incorporation into larger molecules often enhances their bioavailability and binding affinity. Chemists are exploring various synthetic routes to optimize the production of this compound, with a focus on green chemistry principles to minimize environmental impact.

The compound's physical and chemical properties are also of interest. Its molecular weight, solubility, and stability under different conditions are critical parameters for its potential applications. Researchers are using advanced techniques like X-ray crystallography and NMR spectroscopy to elucidate its three-dimensional structure and conformational flexibility, which are essential for understanding its interactions with biological targets.

In the context of drug delivery systems, 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide is being studied for its compatibility with various nanocarriers. The rise of nanomedicine has created a demand for compounds that can be effectively encapsulated or conjugated with nanoparticles to improve their targeted delivery and therapeutic efficacy. This compound's physicochemical properties make it a candidate for such advanced delivery platforms.

Beyond biomedical applications, CAS no. 876901-11-0 is also being explored in material science. The benzodiazole unit is known to contribute to the photophysical properties of materials, making it valuable in the development of organic electronics and luminescent materials. Researchers are investigating its potential use in OLEDs (organic light-emitting diodes) and sensors, where its electronic properties could be harnessed for innovative technologies.

The safety profile of 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide is another critical aspect under scrutiny. While not classified as a hazardous substance, comprehensive toxicological studies are necessary to evaluate its effects on human health and the environment. Regulatory agencies emphasize the importance of such assessments, especially for compounds with potential therapeutic applications.

In conclusion, 2-(1H-1,3-benzodiazol-1-yl)-N-methyl-N-phenylacetamide (CAS no. 876901-11-0) represents a fascinating intersection of chemistry, biology, and materials science. Its multifaceted applications, from drug discovery to advanced materials, underscore its importance in contemporary research. As scientific understanding of this compound deepens, it is likely to play an increasingly prominent role in addressing some of the most pressing challenges in health and technology.